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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical composition,

properties, and mechanisms of action of the herbicide known as Chandor. Chandor is not a

single chemical entity but a formulation of two active ingredients: Linuron and Trifluralin. This

document details the individual chemical structures, physicochemical properties, and

toxicological profiles of both Linuron and Trifluralin. Furthermore, it elucidates their primary

mechanisms of action, including the inhibition of photosynthesis by Linuron and the disruption

of microtubule formation by Trifluralin. This guide also presents detailed experimental protocols

for the synthesis and analysis of these compounds, alongside visual representations of their

signaling pathways and experimental workflows to support research and development efforts.

Introduction
Chandor is a commercial herbicide formulation containing a mixture of Linuron and Trifluralin,

with the CAS number 8070-92-6. The IUPAC name for this 1:1 mixture is 3-(3,4-

dichlorophenyl)-1-methoxy-1-methylurea compound with 2,6-dinitro-N,N-dipropyl-4-

(trifluoromethyl)aniline. This combination provides a broad spectrum of herbicidal activity by

targeting two distinct and vital processes in plant cells. Understanding the individual

components is crucial for assessing its efficacy, toxicological impact, and potential applications

in research and development.
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Chemical Structure and Properties
The herbicidal activity of Chandor is derived from the synergistic or complementary actions of

its two primary components: Linuron and Trifluralin.

Linuron
Linuron is a substituted urea herbicide that acts as a systemic and selective inhibitor of

photosynthesis.

Chemical Structure:

Physicochemical Properties of Linuron
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Property Value Reference(s)

IUPAC Name
3-(3,4-dichlorophenyl)-1-

methoxy-1-methylurea
[1]

CAS Number 330-55-2 [1]

Molecular Formula C₉H₁₀Cl₂N₂O₂ [1]

Molecular Weight 249.09 g/mol [1]

Appearance Colorless crystalline solid [1]

Melting Point 93-95 °C [2]

Water Solubility 81 mg/L at 25 °C [3]

Vapor Pressure 2 mPa at 24 °C [3]

Log P (Octanol-Water Partition

Coefficient)
3.00 [3]

Soil Adsorption Coefficient

(Koc)
400 [3]

Trifluralin
Trifluralin is a dinitroaniline herbicide used as a pre-emergence herbicide to control many

annual grasses and broadleaf weeds.

Chemical Structure:
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Physicochemical Properties of Trifluralin

Property Value Reference(s)

IUPAC Name
2,6-dinitro-N,N-dipropyl-4-

(trifluoromethyl)aniline
[4]

CAS Number 1582-09-8 [4]

Molecular Formula C₁₃H₁₆F₃N₃O₄ [4]

Molecular Weight 335.28 g/mol [4]

Appearance Yellow-orange crystalline solid [4]

Melting Point 46-47 °C [5]

Water Solubility <1 mg/L at 27 °C [6]

Vapor Pressure 13.7 mPa at 25 °C [6]

Log P (Octanol-Water Partition

Coefficient)
5.07 [6]

Soil Adsorption Coefficient

(Koc)
8000 [6]
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Mechanisms of Action
The two active ingredients of Chandor, Linuron and Trifluralin, have distinct mechanisms of

action that contribute to its herbicidal efficacy.

Linuron: Inhibition of Photosystem II and Androgen
Receptor Antagonism
Linuron's primary mode of action in plants is the inhibition of photosynthesis.[2] It blocks the

electron transport chain in Photosystem II (PSII) by binding to the D1 protein, thereby

preventing the conversion of light energy into chemical energy.[6] This leads to a cascade of

events resulting in oxidative stress and ultimately cell death.

In addition to its herbicidal activity, Linuron has been identified as an endocrine disruptor in

animals. It acts as an antagonist of the androgen receptor (AR), competitively inhibiting the

binding of androgens.[7][8] This antiandrogenic activity can lead to reproductive and

developmental toxicities.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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